Cas no 1806382-91-1 (2-(3-Chloro-2-oxopropyl)-5-methylmandelic acid)

• Product Name: 2-(3-Chloro-2-oxopropyl)-5-methylmandelic acid
• CAS No: 1806382-91-1
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4940112
• Update Time: 2025-07-02

2-(3-Chloro-2-oxopropyl)-5-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-oxopropyl)-5-methylmandelic acid

• Inchi： 1S/C12H13ClO4/c1-7-2-3-8(5-9(14)6-13)10(4-7)11(15)12(16)17/h2-4,11,15H,5-6H2,1H3,(H,16,17)
• InChI Key： CUNWMDYTAQQZPP-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C)=CC=1C(C(=O)O)O)=O

Computed Properties

• Exact Mass: 256.0502366 g/mol
• Monoisotopic Mass: 256.0502366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6
• Molecular Weight: 256.68

Additional information on 2-(3-Chloro-2-oxopropyl)-5-methylmandelic acid

Recent Advances in the Study of 2-(3-Chloro-2-oxopropyl)-5-methylmandelic Acid (CAS: 1806382-91-1)

2-(3-Chloro-2-oxopropyl)-5-methylmandelic acid (CAS: 1806382-91-1) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, making it a promising candidate for further investigation.

The compound belongs to the class of mandelic acid derivatives, which are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloro and oxo functional groups in its structure enhances its reactivity and potential for interaction with biological targets, making it a valuable scaffold for the design of novel therapeutic agents.

Recent research has explored the synthesis of 2-(3-Chloro-2-oxopropyl)-5-methylmandelic acid using advanced organic chemistry techniques, such as asymmetric synthesis and catalytic methods, to improve yield and enantiomeric purity. These advancements are critical for ensuring the compound's suitability for pharmaceutical applications, where high purity and specific stereochemistry are often required.

In vitro and in vivo studies have demonstrated the compound's potential as an inhibitor of key enzymes involved in inflammatory and proliferative pathways. For instance, preliminary data suggest that it may modulate the activity of cyclooxygenase-2 (COX-2) and other mediators of inflammation, highlighting its potential as a lead compound for the development of anti-inflammatory drugs.

Further investigations into the pharmacokinetics and toxicology of 2-(3-Chloro-2-oxopropyl)-5-methylmandelic acid are underway to assess its safety and efficacy profiles. These studies are essential for advancing the compound through the drug development pipeline and determining its therapeutic potential in clinical settings.

In conclusion, 2-(3-Chloro-2-oxopropyl)-5-methylmandelic acid represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and biological activities make it a compelling candidate for further exploration, with potential applications in the treatment of various diseases. Continued research efforts will be crucial for unlocking its full therapeutic potential and translating laboratory findings into clinical benefits.